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Compound of Interest

Compound Name: Pentyl 2-butenoate

Cat. No.: B15349167

Essential Safety and Handling Guide for Pentyl
2-butenoate

This guide provides immediate safety, handling, and disposal information for Pentyl 2-
butenoate, tailored for research scientists and drug development professionals. The following
procedures are designed to ensure the safe management of this chemical in a laboratory
setting.

Physical and Chemical Properties

Pentyl 2-butenoate is a combustible liquid that requires careful handling to prevent ignition.[1]
Its physical and chemical properties are summarized below.
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Property Value

CAS Number 25415-76-3[1]

Molecular Formula CoH1602[1]

Molecular Weight 156.225 g/mol [1]

Appearance Clear colorless to pale yellow liquid[1]
Boiling Point 194 °C[1]

Flash Point 172 °F (77.8 °C) (TCO)[1][2]

Specific Gravity 0.896 g/cm?3[1]

NFPA Ratings Health: 0, Fire: 2, Reactivity: 0[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table outlines the recommended PPE for handling Pentyl 2-butenoate.
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PPE Category

Recommendation

Rationale

Eye Protection

Safety glasses or chemical
safety goggles.[1] A full-face
shield may be necessary for

splash hazards.[3]

Protects eyes from splashes

and irritation.

Hand Protection

Protective gloves. While
specific breakthrough data for
Pentyl 2-butenoate is not
available, nitrile or neoprene
gloves are generally
recommended for esters and
organic solvents for splash
protection.[1][4] For prolonged
contact, consider heavier-duty
gloves and consult
manufacturer's compatibility

charts.

Prevents skin contact and

potential irritation.[5]

Skin and Body Protection

Alab coat (preferably flame-
resistant) that covers the entire
arms and legs, along with
closed-toe shoes, must be

worn.[3]

Protects skin from accidental

splashes and contact.

Respiratory Protection

In case of insufficient
ventilation, wear a suitable
respiratory equipment.[1] An
air-purifying respirator with an
organic vapor cartridge may be
appropriate.[6][7] The selection
of a respirator depends on the
airborne concentration of the

chemical.[8]

Prevents inhalation of vapors,
especially in poorly ventilated
areas or during aerosol-

generating procedures.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for laboratory safety.
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Receiving and Storage:

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and other ignition sources.[1][5]

o Container: Keep the container tightly closed when not in use.[9]

e Segregation: Store away from incompatible materials. Although specific incompatibilities for
Pentyl 2-butenoate are not listed, as a general precaution, store it separately from strong
oxidizing agents.[1]

Handling Procedures:

o Ventilation: All handling of Pentyl 2-butenoate should occur in a well-ventilated area,
preferably inside a chemical fume hood.[1][9]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,
and spark-producing equipment.[1][10]

o Transfer: When transferring from large containers (greater than 4 liters), ensure proper
bonding and grounding to prevent static discharge.[3][9]

e Hygiene: Do not eat, drink, or smoke in areas where Pentyl 2-butenoate is handled.[1]
Always wash hands thoroughly after handling.[1]

Spill Management:

Evacuation: For large spills, evacuate the area immediately.
» Ventilation: Ensure the spill area is well-ventilated.[1]

o Containment: For small spills, use an absorbent material (e.g., sand, vermiculite) to contain
the liquid.[1]

o Collection: Use non-sparking tools to collect the absorbed material and place it in a sealed
container for disposal.[11]
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» Decontamination: Clean the spill area thoroughly with soap and water.
Disposal Plan:

o Waste Collection: Collect all Pentyl 2-butenoate waste, including contaminated absorbent
materials, in a clearly labeled, sealed container.

e Regulations: Dispose of the chemical waste in accordance with all local, state, and federal
regulations.[1] This typically involves disposal through a licensed chemical waste contractor.

[1]

e Environmental Release: Avoid releasing Pentyl 2-butenoate into the environment.[1]

Emergency First Aid Procedures

In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

) Remove the individual to fresh air and keep
Inhalation .
them comfortable for breathing.[1]

) Wash the affected skin with plenty of water.[1]
Skin Contact ) ]
Remove contaminated clothing.

Rinse eyes cautiously with water as a
Eye Contact precaution.[1] If wearing contact lenses, remove

them if it is easy to do so and continue rinsing.

If the person is conscious, rinse their mouth with
Ingestion water. Call a poison center or physician if you

feel unwell.[1] Do NOT induce vomiting.

Workflow for Handling Pentyl 2-butenoate

The following diagram illustrates the logical workflow for the safe handling of Pentyl 2-
butenoate from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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